Cas no 90874-87-6 (5-(2-pyridinyl)-2-Pentanone)
5-(2-pyridinyl)-2-Pentanone structure
Product Name:5-(2-pyridinyl)-2-Pentanone
CAS No:90874-87-6
MF:C10H13NO
MW:163.216322660446
CID:1121077
PubChem ID:12721944
Update Time:2025-04-20
5-(2-pyridinyl)-2-Pentanone Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-pyridinyl)-2-Pentanone
- 5-(pyridin-2-yl)pentan-2-one
- CS-0366958
- AKOS005605740
- SCHEMBL7167984
- 90874-87-6
- 5-(2-pyridyl)pentan-2-one
- 5-pyridin-2-ylpentan-2-one
- JNAQSIAPRPFYPX-UHFFFAOYSA-N
- 5-(2-pyridyl)-2-pentanone
- FT-0732725
- STK693866
- DA-17620
-
- Inchi： 1S/C10H13NO/c1-9(12)5-4-7-10-6-2-3-8-11-10/h2-3,6,8H,4-5,7H2,1H3
- InChI Key： JNAQSIAPRPFYPX-UHFFFAOYSA-N
- SMILES： O=C(C)CCCC1C=CC=CN=1
Computed Properties
- Exact Mass: 163.099714038g/mol
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 30Ų
5-(2-pyridinyl)-2-Pentanone Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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